Cas no 1694873-90-9 (Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
• CAS No: 1694873-90-9
• MF: C₁₆H₃₀BrNO₃
• MW: 364.318304538727
• CID: 5768251
• PubChem ID: 114773218
• Update Time: 2023-12-26

Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1694873-90-9
• tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
• EN300-1135440
• Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate

• Inchi： 1S/C16H30BrNO3/c1-5-6-7-8-9-10-20-14-12-18(11-13(14)17)15(19)21-16(2,3)4/h13-14H,5-12H2,1-4H3
• InChI Key： SNKXAXVESWRVOF-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCCCCCC

Computed Properties

• Exact Mass: 363.14091g/mol
• Monoisotopic Mass: 363.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.8Ų